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Compound of Interest

Compound Name:
(5-Bromo-2-chlorophenyl)(4-

fluorophenyl)methanone

CAS No.: 915095-85-1

Cat. No.: B2915216

Get Quote

(5-Bromo-2-chlorophenyl)(4-fluorophenyl)methanone is a diarylmethanone derivative that

has emerged as a molecule of significant interest within the pharmaceutical industry.[1] While

not an active pharmaceutical ingredient (API) itself, it serves as a critical building block—a key

intermediate—in the synthesis of a class of highly successful antidiabetic drugs known as

SGLT2 (sodium-glucose cotransporter 2) inhibitors.[2][3] Specifically, it is a well-established

precursor for Empagliflozin, a medication widely prescribed for the management of type 2

diabetes.[2][3][4] The diarylmethane scaffold is a privileged structure in medicinal chemistry,

known to be a component of various biologically active agents.[5][6][7] This guide provides a

comprehensive technical overview of (5-Bromo-2-chlorophenyl)(4-fluorophenyl)methanone,

detailing its chemical properties, synthesis, and pivotal role in the development of next-

generation therapeutics.

Physicochemical and Structural Properties
Understanding the fundamental properties of a starting material is paramount for process

development and optimization. (5-Bromo-2-chlorophenyl)(4-fluorophenyl)methanone is a

white to off-white solid at room temperature.[8] Its chemical structure features a central ketone
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group bridging a 5-bromo-2-chlorophenyl ring and a 4-fluorophenyl ring. This specific

arrangement of halogen substituents is crucial for its subsequent chemical transformations into

the final API.

A summary of its key identifiers and computed properties is presented below.

Property Value Source

IUPAC Name
(5-bromo-2-chlorophenyl)-(4-

fluorophenyl)methanone
PubChem[9]

CAS Number 915095-85-1 ChemicalBook, PubChem[8][9]

Molecular Formula C₁₃H₇BrClFO PubChem[9]

Molecular Weight 313.55 g/mol PubChem[9]

Appearance White to off-white Solid ChemicalBook[8]

Boiling Point 390.6 ± 37.0 °C (Predicted)
ChemicalBook, Sigma-

Aldrich[8]

Density 1.568 ± 0.06 g/cm³ (Predicted) ChemicalBook[8]

LogP 4.47 ChemSrc[10]

InChIKey
LVILQFKAGQFQEK-

UHFFFAOYSA-N
PubChem[9]

Synthesis and Mechanistic Considerations
The primary route for synthesizing diaryl ketones like (5-Bromo-2-chlorophenyl)(4-
fluorophenyl)methanone is the Friedel-Crafts acylation. This classic electrophilic aromatic

substitution reaction provides a robust and scalable method for forming the central carbon-

carbon bond between one of the aryl rings and the carbonyl group.

Core Synthetic Strategy: Friedel-Crafts Acylation
The synthesis typically involves the reaction of an activated carboxylic acid derivative (an acyl

halide) with an aromatic compound in the presence of a Lewis acid catalyst. For this specific
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molecule, the most common pathway involves the acylation of fluorobenzene with 5-bromo-2-

chlorobenzoyl chloride.[11]

The choice of Lewis acid is critical for reaction efficiency and purity profile. While aluminum

trichloride (AlCl₃) is a traditional choice, modern syntheses often prefer milder catalysts like

titanium tetrachloride (TiCl₄).[12] TiCl₄ can offer improved yields and cleaner reactions,

particularly with functionalized substrates, as it often requires less stringent reaction conditions

compared to AlCl₃.[12]
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Step 1: Acyl Chloride Formation

Step 2: Friedel-Crafts Acylation

5-Bromo-2-chlorobenzoic acid

5-Bromo-2-chlorobenzoyl chloride

Activation

Activating Agent
(e.g., Oxalyl Chloride, SOCl₂)

Fluorobenzene

(5-Bromo-2-chlorophenyl)
(4-fluorophenyl)methanone

Acylation
Lewis Acid Catalyst
(e.g., TiCl₄, AlCl₃)

Kidney Proximal Tubule

Therapeutic Intervention

{Bloodstream | Glucose, Na⁺}
{Tubular Lumen (Filtrate) | Glucose, Na⁺}

SGLT2
Transporter

Glucose & Na⁺
Reabsorption

{Urine Excretion | Excess Glucose}

Glucosuria

Tubular Epithelial Cell

Glucose & Na⁺
return to blood

Empagliflozin
(Derived from Intermediate)

Inhibits
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Click to download full resolution via product page

Caption: Mechanism of SGLT2 inhibition in the renal proximal tubule.

Safety and Handling
As with any laboratory chemical, proper handling is essential. (5-Bromo-2-chlorophenyl)(4-
fluorophenyl)methanone is classified as harmful and an irritant.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation). * Precautionary

Statements: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye protection),

P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing). * Storage: The compound should be stored at room

temperature or under refrigerated conditions (2-8°C) in a well-sealed container, away from

oxidizing agents. [2][8]

Conclusion
(5-Bromo-2-chlorophenyl)(4-fluorophenyl)methanone is more than just a complex chemical

name; it is a testament to the intricate synthetic pathways that underpin modern

pharmaceutical manufacturing. Its value lies not in its own biological activity, but in its strategic

design as a key intermediate for SGLT2 inhibitors like Empagliflozin. The robust synthetic

routes to this diaryl ketone, primarily through Friedel-Crafts acylation, and its subsequent

conversion to the diarylmethane core of the final drug, highlight its indispensable role. For

researchers and professionals in drug development, a thorough understanding of this

intermediate's properties, synthesis, and application provides critical insight into the production

of life-changing therapies for type 2 diabetes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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